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Compound of Interest

Compound Name: 2,7-Dimethyloctane

Cat. No.: B085488

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,7-Dimethyloctane is a branched-chain alkane hydrocarbon. This document provides a
comprehensive overview of its chemical properties, synonyms, and CAS number. While direct
applications in drug development are not extensively documented in publicly available
literature, this guide furnishes the foundational chemical information and points to its use as a
chemical standard, which can be critical in various research and development settings.

Chemical Identity and Properties

2,7-Dimethyloctane is a saturated hydrocarbon with the chemical formula C10H22. Its
structure consists of an eight-carbon chain (octane) with two methyl group branches at the
second and seventh carbon positions.

Synonyms and Identifiers

A clear identification of chemical compounds is crucial for research and regulatory purposes.
The following table summarizes the key identifiers for 2,7-Dimethyloctane.
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Identifier Type Value
CAS Number 1072-16-8[1]
IUPAC Name 2,7-Dimethyloctane

Common Synonyms

Diisoamyl, Diisopentyl[1][2]

Molecular Formula

C10H22[1]

Molecular Weight 142.28 g/mol [1]
InChl Key KEVMYFLMMDUPJE-UHFFFAQOY SA-NJ3]
SMILES CC(C)cceece(o)Cr3)

Physicochemical Properties

Understanding the physicochemical properties of a compound is essential for its handling,

application, and analysis.

Property

Value

Physical State

Liquid at room temperature[4]

Boiling Point 160 °C[5]
Melting Point -54 °C[5]
Density 0.724 g/mL[5]

Refractive Index

1.4086[5]

Solubility

Highly soluble in non-polar solvents (e.g.,
hexane, cyclohexane); Poorly soluble in polar

solvents (e.qg., water)[4]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2,7-Dimethyloctane is not

readily available in the searched literature, a method for a related compound, 2,6-

dimethyloctane, involves the hydrogenation of geraniol followed by reduction of the resulting

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.scbt.com/p/2-7-dimethyloctane-1072-16-8
https://www.scbt.com/p/2-7-dimethyloctane-1072-16-8
https://www.thegoodscentscompany.com/data/rw1572821.html
https://www.scbt.com/p/2-7-dimethyloctane-1072-16-8
https://www.scbt.com/p/2-7-dimethyloctane-1072-16-8
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethyloctane
https://www.solubilityofthings.com/27-dimethyloctane
https://www.chemsynthesis.com/base/chemical-structure-3774.html
https://www.chemsynthesis.com/base/chemical-structure-3774.html
https://www.chemsynthesis.com/base/chemical-structure-3774.html
https://www.chemsynthesis.com/base/chemical-structure-3774.html
https://www.solubilityofthings.com/27-dimethyloctane
https://www.benchchem.com/product/b085488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

mixture. A potential, though unconfirmed, synthetic route for 2,7-dimethyloctane could
theoretically be approached via a Grignard reaction, though specific reaction conditions and
yields are not documented.

No detailed experimental protocols for the use of 2,7-Dimethyloctane in biological or drug
development assays were found in the available literature. Its primary documented use is as a
chemical standard.

Biological Activity and Signaling Pathways

Currently, there is a notable lack of publicly available scientific literature detailing any specific
biological activities, mechanisms of action, or involvement in signaling pathways for 2,7-
Dimethyloctane. A related compound, 3-ethyl-2,7-dimethyloctane, has been identified as a
urinary sex pheromone in male mice[6]. However, this finding is not directly transferable to 2,7-
Dimethyloctane.

The primary relevance of 2,7-Dimethyloctane in a biological context appears to be its potential
as a volatile organic compound (VOC). While not directly implicated, the analysis of VOCs is a
growing field in disease diagnostics.

Logical Workflow for Compound Identification

For researchers encountering an unknown compound that is potentially 2,7-Dimethyloctane, a
logical workflow for its identification would involve a combination of chromatographic and
spectroscopic techniques.
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Sample Preparation

Biological or Chemical Sample

Injection

Separation and Analysis

Gas Chromatography (GC)

Elution

Mass Spectrometry (MS)

lonization and Detection

Data Interpretation

Obtain Mass Spectrum Compare Retention Time and Mass Spectrum with 2,7-Dimethyloctane Standard
Compare with Spectral Libraries (e.g., NIST) Positive Match

\Q)sitive Match /

Confirmation

Confirmed Identification of 2,7-Dimethyloctane

Click to download full resolution via product page

Caption: Workflow for the identification of 2,7-Dimethyloctane.

Conclusion
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2,7-Dimethyloctane is a well-characterized branched-chain alkane with established
physicochemical properties. While its direct role in drug development and biological signaling
pathways remains to be elucidated, its availability as a high-purity chemical standard makes it a
valuable tool for analytical and research laboratories. Further research is warranted to explore
any potential biological effects or applications in the pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b085488?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

